Cas no 1806278-66-9 (Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate)

Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate is a specialized organic compound featuring a trifluoromethylthio (-SCF₃) group, a nitro (-NO₂) substituent, and a cyano (-CN) functionality on a phenylacetate backbone. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of agrochemicals and pharmaceuticals. The electron-withdrawing nitro and trifluoromethylthio groups enhance electrophilic character, facilitating nucleophilic substitution or cyclization reactions. The ethyl ester moiety improves solubility and processing in organic synthesis. Its versatility as an intermediate allows for further functionalization, enabling the construction of complex molecules with potential biological activity. The compound’s stability under standard conditions ensures reliable handling in laboratory settings.
Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate structure
1806278-66-9 structure
Product Name:Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate
CAS No:1806278-66-9
MF:C12H9F3N2O4S
MW:334.271072149277
CID:4943188
Update Time:2025-06-11

Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate
    • Inchi: 1S/C12H9F3N2O4S/c1-2-21-10(18)5-7-3-4-9(22-12(13,14)15)11(17(19)20)8(7)6-16/h3-4H,2,5H2,1H3
    • InChI Key: OYOJAFSFTRJLMH-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=CC(=C(C#N)C=1[N+](=O)[O-])CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 471
  • XLogP3: 3.3
  • Topological Polar Surface Area: 121

Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015023279-1g
Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate
1806278-66-9 97%
1g
1,460.20 USD 2021-06-18

Additional information on Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate

Recent Advances in the Study of Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate (CAS: 1806278-66-9)

Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate (CAS: 1806278-66-9) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of intense scientific inquiry.

The synthesis of Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate has been optimized through several innovative approaches. A recent study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis route that involves the reaction of 4-(trifluoromethylthio)benzaldehyde with ethyl cyanoacetate, followed by nitration. This method not only improves the efficiency of production but also ensures the purity and stability of the final product, which is critical for further pharmacological evaluations.

In terms of biological activity, preliminary studies have revealed that Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. For instance, research conducted at the University of Cambridge identified this compound as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a lead compound for developing new anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, the compound's unique chemical structure has also been explored for its agrochemical applications. A study by the Agricultural Chemical Society of Japan highlighted its efficacy as a fungicide against several plant pathogens, including Fusarium oxysporum and Botrytis cinerea. The trifluoromethylthio group is believed to enhance the compound's bioavailability and stability in agricultural settings, making it a promising candidate for next-generation crop protection agents.

Despite these promising findings, challenges remain in the development and application of Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate. For example, its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), need further investigation to assess its suitability for clinical use. Additionally, more extensive toxicological studies are required to ensure its safety profile. Researchers are currently employing advanced computational models and in vivo studies to address these gaps.

In conclusion, Ethyl 2-cyano-3-nitro-4-(trifluoromethylthio)phenylacetate (CAS: 1806278-66-9) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structural features and demonstrated biological activities make it a valuable subject for further investigation. Continued research efforts are expected to uncover new applications and optimize its properties for practical use, paving the way for innovative therapeutic and agricultural solutions.

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